Cas no 457097-82-4 ((R)-1-(Cyclohexylmethyl)pyrrolidin-3-amine)

• Product Name: (R)-1-(Cyclohexylmethyl)pyrrolidin-3-amine
• CAS No: 457097-82-4
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 4788098
• Update Time: 2025-05-20

(R)-1-(Cyclohexylmethyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(Cyclohexylmethyl)pyrrolidin-3-amine
• (3R)-1-(cyclohexylmethyl)pyrrolidin-3-amine

• Inchi： 1S/C11H22N2/c12-11-6-7-13(9-11)8-10-4-2-1-3-5-10/h10-11H,1-9,12H2/t11-/m1/s1
• InChI Key： SBSSXCKDVHHANA-LLVKDONJSA-N
• SMILES： N1(CC[C@H](C1)N)CC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• XLogP3: 1.9
• Topological Polar Surface Area: 29.3

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 242.7±8.0 °C at 760 mmHg
• Flash Point: 96.2±13.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(R)-1-(Cyclohexylmethyl)pyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (R)-1-(Cyclohexylmethyl)pyrrolidin-3-amine

(R)-1-(Cyclohexylmethyl)pyrrolidin-3-amine: A Comprehensive Overview

Introduction to (R)-1-(Cyclohexylmethyl)pyrrolidin-3-amine

(R)-1-(Cyclohexylmethyl)pyrrolidin-3-amine, also known by its CAS number 457097-82-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in drug discovery and development. The molecule features a cyclohexylmethyl group attached to the pyrrolidine ring at the 1-position, with an amine functional group at the 3-position. This unique structure contributes to its diverse chemical and biological properties.

Chemical Structure and Synthesis

The synthesis of (R)-1-(Cyclohexylmethyl)pyrrolidin-3-amine involves a series of well-established organic reactions, including alkylation, cyclization, and stereoselective synthesis techniques. The compound's chiral center at the 3-position is critical for its biological activity, as stereochemistry often plays a pivotal role in determining the pharmacokinetic and pharmacodynamic properties of a molecule. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound, which is essential for its application in drug development.

Pharmacological Properties

Research into the pharmacological properties of (R)-1-(Cyclohexylmethyl)pyrrolidin-3-amine has revealed its potential as a modulator of various biological targets. Studies have shown that this compound exhibits affinity for certain G protein-coupled receptors (GPCRs), making it a promising candidate for treating conditions such as pain, inflammation, and neurodegenerative diseases. Recent findings from in vitro and in vivo experiments highlight its ability to influence neurotransmitter systems, particularly those involving dopamine and serotonin.

Applications in Drug Development

The compound's versatility has led to its exploration in several therapeutic areas. For instance, preclinical studies suggest that (R)-1-(Cyclohexylmethyl)pyrrolidin-3-amine may serve as a lead compound for developing novel analgesics with reduced side effects compared to traditional opioids. Additionally, its potential role in modulating neuroprotective pathways makes it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Safety and Toxicological Profile

Understanding the safety profile of (R)-1-(Cyclohexylmethyl)pyrrolidin-3-amine is crucial for its progression into clinical trials. Recent toxicological studies indicate that the compound exhibits low acute toxicity and demonstrates good tolerability at therapeutic doses. However, further research is required to evaluate its long-term safety profile and potential for bioaccumulation.

Future Directions

The future of (R)-1-(Cyclohexylmethyl)pyrrolidin-3-amine lies in its continued exploration as a drug candidate across various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into clinically relevant treatments. Furthermore, advancements in computational chemistry and artificial intelligence are likely to enhance our understanding of this compound's interactions with biological systems.

Conclusion

In summary, (R)-1-(Cyclohexylmethyl)pyrrolidin-3-amine, with its CAS number 457097-82-4, represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique chemical structure, coupled with promising pharmacological properties, positions it as a significant player in the field of drug discovery.